Cas no 1805129-15-0 (3-(Bromomethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine)
3-(Bromomethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Bromomethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C8H6BrF3N2O4/c1-17-7-4(2-9)6(18-8(10,11)12)5(3-13-7)14(15)16/h3H,2H2,1H3
- InChI Key: VKPQQJZBLNCVTI-UHFFFAOYSA-N
- SMILES: BrCC1C(=NC=C(C=1OC(F)(F)F)[N+](=O)[O-])OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 299
- XLogP3: 2.7
- Topological Polar Surface Area: 77.2
3-(Bromomethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029087017-1g |
3-(Bromomethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine |
1805129-15-0 | 97% | 1g |
$1,460.20 | 2022-04-01 |
3-(Bromomethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on 3-(Bromomethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine
Introduction to 3-(Bromomethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1805129-15-0)
3-(Bromomethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine, identified by its CAS number 1805129-15-0, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring, which is a cornerstone in medicinal chemistry due to its versatility in drug design. The presence of multiple functional groups, including a bromomethyl substituent, a methoxy group, a nitro group, and a trifluoromethoxy group, makes it a valuable intermediate for synthesizing complex molecules with tailored biological activities.
The structural features of 3-(Bromomethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine contribute to its utility in various synthetic pathways. The bromomethyl moiety serves as a reactive handle for nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups. This reactivity is particularly useful in constructing biaryl structures, which are prevalent in many pharmacologically active compounds. Additionally, the electron-withdrawing nature of the nitro and trifluoromethoxy groups enhances the electrophilicity of the pyridine ring, facilitating further functionalization at specific positions.
In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. For instance, studies have demonstrated that pyridine-based compounds exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory actions. The specific arrangement of substituents in 3-(Bromomethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine makes it a promising scaffold for developing novel therapeutic agents. Researchers have leveraged this compound to synthesize derivatives with enhanced potency and selectivity against target enzymes and receptors.
One notable application of this compound is in the synthesis of small-molecule inhibitors for protein kinases, which are critical targets in oncology and inflammatory diseases. The combination of the bromomethyl, methoxy, nitro, and trifluoromethoxy groups allows for precise modulation of electronic properties and steric interactions, which are essential for achieving high binding affinity. Recent publications have highlighted the use of this intermediate in generating libraries of kinase inhibitors with improved pharmacokinetic profiles. The trifluoromethoxy group, in particular, has been shown to enhance metabolic stability and bioavailability, making it a desirable feature in drug development.
The agrochemical sector has also benefited from the versatility of 3-(Bromomethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine. Pyridine derivatives are widely used as key components in pesticides and herbicides due to their ability to interact with biological systems at the molecular level. Researchers have explored its potential as a precursor for synthesizing novel agrochemicals that exhibit improved efficacy against resistant pests while maintaining environmental safety. The nitro and trifluoromethoxy groups play a crucial role in modulating the activity of these compounds by influencing their lipophilicity and binding affinity to biological targets.
The synthesis of 3-(Bromomethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include nitration followed by selective methylation and bromination at specific positions on the pyridine ring. The use of advanced catalytic systems and green chemistry principles has enabled more efficient and sustainable production methods. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the trifluoromethoxy group with high regioselectivity, minimizing unwanted side products.
The analytical characterization of this compound is critical for ensuring its purity and suitability for downstream applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its structure and assess impurity profiles. These analytical methods provide detailed insights into the molecular architecture, which is essential for understanding its reactivity and biological behavior.
Future research directions may explore the use of computational modeling to predict the biological activity of derivatives derived from 3-(Bromomethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine before experimental synthesis. Machine learning algorithms can analyze large datasets to identify patterns that correlate structural features with biological responses, accelerating the discovery process. Additionally, green chemistry approaches may be further developed to reduce waste and energy consumption during production.
In conclusion,3-(Bromomethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1805129-15-0) represents a versatile building block with significant potential in pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic applications, making it indispensable for researchers seeking to develop novel bioactive molecules. As our understanding of molecular interactions continues to evolve, this compound will likely remain at the forefront of drug discovery efforts.
1805129-15-0 (3-(Bromomethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)